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Compound of Interest

Compound Name: Dipotassium malate

Cat. No.: B1581219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipotassium malate, with the CAS number 585-09-1, is the potassium salt of malic acid. It is a

white crystalline powder known for its high solubility in water.[1][2] This compound plays a

significant role in various industries, including food and beverage, where it functions as an

acidity regulator and flavor enhancer, and in the pharmaceutical sector, where it is utilized as

an excipient in drug formulations to improve stability and bioavailability.[2] Biologically, the

malate ion is a key intermediate in the citric acid cycle (Krebs cycle), a fundamental metabolic

pathway for cellular energy production.

Physicochemical Properties
Dipotassium malate is a white, odorless, crystalline powder.[2] It is highly soluble in water and

also soluble in alcohol.[2] The basic structure consists of a malate ion ionically bonded to two

potassium ions.[1]
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Property Value Reference

CAS Number 585-09-1 [1]

Molecular Formula C₄H₄K₂O₅ [3]

Molecular Weight 210.27 g/mol

Appearance White crystalline powder [2]

Solubility
Highly soluble in water; soluble

in alcohol
[1][2]

Boiling Point 306.4°C at 760 mmHg [2]

Flash Point 153.4°C [2]

Synthesis
Dipotassium malate is typically synthesized through the neutralization of malic acid with a

potassium base, such as potassium hydroxide or potassium carbonate.[2]
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General synthesis workflow for dipotassium malate.

Experimental Protocol: Synthesis of Dipotassium Malate
This protocol is a general guideline based on the neutralization reaction between malic acid

and potassium hydroxide.
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Materials:

L-Malic acid

Potassium hydroxide (KOH) pellets

Deionized water

pH meter

Magnetic stirrer and stir bar

Beaker

Burette

Crystallizing dish

Vacuum filtration apparatus

Procedure:

Prepare a malic acid solution: Accurately weigh a specific amount of L-malic acid and

dissolve it in a known volume of deionized water in a beaker.

Prepare a potassium hydroxide solution: Accurately weigh potassium hydroxide pellets and

dissolve them in a known volume of deionized water to create a standardized solution.

Neutralization: Place the beaker containing the malic acid solution on a magnetic stirrer and

begin stirring. Slowly add the potassium hydroxide solution from a burette while continuously

monitoring the pH of the mixture with a calibrated pH meter.

Endpoint: Continue adding the potassium hydroxide solution until the pH of the solution

reaches a stable value between 7.0 and 9.5, indicating the complete neutralization of both

carboxylic acid groups of the malic acid.[4]

Concentration and Crystallization: Transfer the resulting dipotassium malate solution to a

crystallizing dish. The solution can be concentrated by gentle heating to facilitate
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crystallization upon cooling.[4]

Isolation and Drying: Collect the precipitated crystals by vacuum filtration. Wash the crystals

with a small amount of cold deionized water to remove any impurities. Dry the crystals in a

desiccator or a vacuum oven at a low temperature to obtain pure dipotassium malate.

Analytical Methods
A variety of analytical techniques can be employed to characterize and determine the purity of

dipotassium malate.
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Workflow for the analysis of dipotassium malate.

Experimental Protocol: Purity Assay by Acid-Base
Titration
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This method determines the purity of dipotassium malate by titrating it with a standardized

acid.

Materials:

Dipotassium malate sample

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Deionized water

Phenolphthalein indicator

Burette

Erlenmeyer flask

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a known amount of the dipotassium malate sample

and dissolve it in a known volume of deionized water in an Erlenmeyer flask.

Titration Setup: Add 2-3 drops of phenolphthalein indicator to the dipotassium malate
solution. The solution should turn pink.

Titration: Fill a burette with the standardized HCl solution. Slowly add the HCl solution to the

Erlenmeyer flask while continuously swirling the flask.

Endpoint: The endpoint is reached when the pink color of the solution just disappears.

Record the volume of HCl solution used.

Calculation: Calculate the purity of the dipotassium malate based on the stoichiometry of

the reaction between dipotassium malate and HCl.
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Experimental Protocol: Determination of Potassium
Content by ICP-OES
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a sensitive method

for determining the potassium content.

Materials:

Dipotassium malate sample

Nitric acid (HNO₃), trace metal grade

Deionized water

ICP-OES instrument

Volumetric flasks

Procedure:

Sample Digestion: Accurately weigh a small amount of the dipotassium malate sample and

transfer it to a volumetric flask. Add a small volume of nitric acid and deionized water to

dissolve the sample. This step should be performed in a fume hood.

Sample Dilution: Dilute the digested sample to a known volume with deionized water to bring

the potassium concentration within the linear range of the ICP-OES instrument.

Instrument Calibration: Prepare a series of potassium standard solutions of known

concentrations. Use these standards to calibrate the ICP-OES instrument.

Sample Analysis: Aspirate the diluted sample into the plasma of the ICP-OES and measure

the emission intensity at the characteristic wavelength for potassium (e.g., 766.490 nm).

Calculation: Determine the potassium concentration in the sample by comparing its emission

intensity to the calibration curve. Calculate the percentage of potassium in the original

dipotassium malate sample.
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FTIR Spectroscopy
Fourier-Transform Infrared (FTIR) spectroscopy can be used to confirm the presence of the

carboxylate functional groups in dipotassium malate. The spectrum is expected to show

strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations

of the carboxylate anion (COO⁻).

Wavenumber (cm⁻¹) Assignment

~1560-1610 Asymmetric stretching of COO⁻

~1360-1420 Symmetric stretching of COO⁻

Biological Role
Malate, the conjugate base of malic acid, is a central molecule in cellular metabolism, most

notably as an intermediate in the citric acid cycle (Krebs cycle).

Citric Acid Cycle (Krebs Cycle)
The citric acid cycle is a series of chemical reactions used by all aerobic organisms to release

stored energy through the oxidation of acetyl-CoA derived from carbohydrates, fats, and

proteins.
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The role of malate in the Citric Acid Cycle.
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Malate-Aspartate Shuttle
The malate-aspartate shuttle is a crucial system for translocating electrons produced during

glycolysis in the cytosol into the mitochondria for oxidative phosphorylation. This is necessary

because the inner mitochondrial membrane is impermeable to NADH.
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The Malate-Aspartate Shuttle mechanism.

Applications
Food and Beverage Industry: Dipotassium malate is widely used as a food additive (E351ii)

to regulate acidity, enhance flavor, and act as a buffering agent in products such as soft

drinks, juices, and canned goods.[3]

Pharmaceutical Industry: It serves as an excipient in oral solid dosage forms, contributing to

the stability and bioavailability of active pharmaceutical ingredients.[2]

Dietary Supplements: Dipotassium malate is used in sports drinks and dietary supplements

as a source of potassium and to potentially support energy metabolism.

Safety and Handling
Dipotassium malate is generally recognized as safe (GRAS) for its intended use in food.

However, as with any chemical, appropriate safety precautions should be taken. It is

recommended to handle dipotassium malate in a well-ventilated area and to wear personal

protective equipment such as gloves and safety glasses to avoid contact with skin and eyes.[1]

In case of accidental ingestion, medical advice should be sought.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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